Cas no 1594751-44-6 (N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine)

• Product Name: N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine
• CAS No: 1594751-44-6
• MF: C₁₀H₁₂BrN₃O
• MW: 270.125781059265
• CID: 6349268
• PubChem ID: 114400363
• Update Time: 2025-07-18

N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1594751-44-6
• N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine
• EN300-738564

• Inchi： 1S/C10H12BrN3O/c1-15-9-6-7(2-3-8(9)11)14-10-12-4-5-13-10/h2-3,6H,4-5H2,1H3,(H2,12,13,14)
• InChI Key： RONGYGBGOXLHHT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)NC1=NCCN1

Computed Properties

• Exact Mass: 269.01637g/mol
• Monoisotopic Mass: 269.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine

Research Briefing on N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine (CAS: 1594751-44-6): Recent Advances and Applications

N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine (CAS: 1594751-44-6) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its imidazoline core and brominated methoxyphenyl moiety, has recently emerged as a promising scaffold for drug discovery and biological probe development. Recent studies have highlighted its potential as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels, making it a valuable tool for understanding complex signaling pathways and developing novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine, focusing on its interaction with α2-adrenergic receptors. The study employed a combination of in vitro binding assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity profile. Results indicated that the compound exhibits moderate affinity for α2A and α2C adrenergic receptor subtypes, with Ki values in the low micromolar range. This finding suggests its potential utility as a lead compound for developing selective α2-adrenergic receptor modulators, which could have applications in treating hypertension, anxiety disorders, and neuropathic pain.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine was evaluated as a potential inhibitor of bacterial histidine kinase, a key component in bacterial two-component signal transduction systems. The research team synthesized a series of analogs and demonstrated that the bromo-methoxy substitution pattern conferred optimal inhibitory activity against Staphylococcus aureus histidine kinase, with an IC50 of 12.3 μM. These findings open new avenues for developing novel antibiotics targeting bacterial signaling pathways, particularly against drug-resistant strains.

The compound's synthetic accessibility has also been improved through recent methodological developments. A 2023 Organic Process Research & Development publication described an optimized kilogram-scale synthesis of N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine using continuous flow chemistry. This approach achieved an 82% overall yield with significantly reduced reaction times and improved purity profiles compared to traditional batch methods. Such process improvements are crucial for facilitating further pharmacological evaluation and potential clinical translation of this compound class.

Emerging applications in chemical biology have further expanded the utility of N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine. Recent work published in ACS Chemical Biology demonstrated its use as a photoaffinity labeling probe for target identification studies. The bromine atom serves as an effective handle for subsequent bioconjugation, while the imidazoline core provides the necessary reactivity for covalent bond formation upon photoactivation. This dual functionality makes the compound particularly valuable for proteome-wide target deconvolution studies of bioactive small molecules.

Despite these promising developments, challenges remain in the further development of N-(4-bromo-3-methoxyphenyl)-4,5-dihydro-1H-imidazol-2-amine. Current research efforts are focused on improving its pharmacokinetic properties, particularly its metabolic stability and oral bioavailability. Additionally, more comprehensive toxicity profiling is needed to assess its suitability for in vivo applications. Nevertheless, the compound's unique structural features and demonstrated biological activities position it as an important scaffold in medicinal chemistry research with potential applications across multiple therapeutic areas.